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Compound of Interest

Compound Name: Pyriminostrobin

Cat. No.: B1429120 Get Quote

Technical Guide: Synthesis of Pyriminostrobin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for

Pyriminostrobin, a significant strobilurin fungicide. The synthesis involves the preparation of

two key precursors, followed by their coupling to yield the final product. This document outlines

the detailed methodologies for the synthesis of these precursors and the final product,

supported by quantitative data and process visualizations.

Overview of the Synthesis Pathway
The industrial synthesis of Pyriminostrobin is primarily achieved through a convergent

pathway involving two main precursors:

Precursor A: 2-((2-(2,4-dichloroanilino)-6-(trifluoromethyl)pyrimidin-4-yl)oxy)phenol

Precursor B: Methyl (E)-2-(2-(chloromethyl)phenyl)-3-methoxyacrylate

The final step in the synthesis is an etherification reaction where the phenoxide salt of

Precursor A is reacted with Precursor B. A patented method emphasizes the importance of

forming the salt of the pyrimidylphenol (Precursor A) prior to the reaction with the benzyl

chloride derivative (Precursor B) to improve yield and purity by avoiding the formation of N-

alkylated isomers[1].
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Below is a graphical representation of the overall synthesis logic.

Precursor Synthesis

Precursor A
2-((2-(2,4-dichloroanilino)-6-(trifluoromethyl)pyrimidin-4-yl)oxy)phenol

Pyriminostrobin

Precursor B
Methyl (E)-2-(2-(chloromethyl)phenyl)-3-methoxyacrylate

4,4,4-Trifluoroacetoacetic acid ethyl ester + Urea

2-Hydroxy-4-trifluoromethyl-6-methylpyrimidine

Cyclization

2,4-dichloro-6-(trifluoromethyl)pyrimidine

Chlorination (POCl3)

2,4-dichloro-6-(trifluoromethyl)pyrimidine + 2,4-dichloroaniline

2-(2,4-dichloroanilino)-4-chloro-6-(trifluoromethyl)pyrimidine

Nucleophilic Aromatic Substitution

2-(2,4-dichloroanilino)-4-chloro-6-(trifluoromethyl)pyrimidine + 1,2-Benzenediol monosodium salt

Precursor A
2-((2-(2,4-dichloroanilino)-6-(trifluoromethyl)pyrimidin-4-yl)oxy)phenol

Etherification
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3-Isochromanone

Intermediate

Condensation with Trimethyl orthoformate

Precursor B
Methyl (E)-2-(2-(chloromethyl)phenyl)-3-methoxyacrylate

Reaction with Thionyl chloride and Methanol

Precursor A Sodium Salt

Pyriminostrobin

Precursor B

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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